Cas no 2228182-60-1 (1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol)

1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol is a specialized organic compound featuring a cyclopropanol moiety linked to an isoquinoline derivative via an ethyl bridge. This structure imparts unique reactivity and potential utility in pharmaceutical and synthetic chemistry applications. The cyclopropanol group offers steric constraint and functional versatility, while the isoquinoline core provides a rigid aromatic framework conducive to binding interactions. Its well-defined molecular architecture makes it valuable as an intermediate in the synthesis of bioactive molecules or as a scaffold for drug discovery. The compound’s stability and synthetic accessibility further enhance its appeal for research and development in medicinal chemistry and material science.
1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol structure
2228182-60-1 structure
Product Name:1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol
CAS No:2228182-60-1
MF:C14H15NO
MW:213.275003671646
CID:6183207
PubChem ID:165647646
Update Time:2025-06-14

1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol
    • 1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
    • EN300-1998173
    • 2228182-60-1
    • Inchi: 1S/C14H15NO/c16-14(7-8-14)6-4-11-2-1-3-12-10-15-9-5-13(11)12/h1-3,5,9-10,16H,4,6-8H2
    • InChI Key: CGZNSJWXIXOIOQ-UHFFFAOYSA-N
    • SMILES: OC1(CCC2=CC=CC3C=NC=CC2=3)CC1

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1Ų

1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1998173-0.05g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
0.05g
$900.0 2023-09-16
Enamine
EN300-1998173-0.1g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
0.1g
$943.0 2023-09-16
Enamine
EN300-1998173-0.25g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
0.25g
$985.0 2023-09-16
Enamine
EN300-1998173-0.5g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
0.5g
$1027.0 2023-09-16
Enamine
EN300-1998173-1.0g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
1g
$1070.0 2023-06-02
Enamine
EN300-1998173-2.5g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
2.5g
$2100.0 2023-09-16
Enamine
EN300-1998173-5.0g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
5g
$3105.0 2023-06-02
Enamine
EN300-1998173-10.0g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
10g
$4606.0 2023-06-02
Enamine
EN300-1998173-1g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
1g
$1070.0 2023-09-16
Enamine
EN300-1998173-5g
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
2228182-60-1
5g
$3105.0 2023-09-16

1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Related Literature

Additional information on 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol

Research Brief on 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1): Recent Advances and Applications

The compound 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoquinoline and cyclopropanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel kinase inhibitors and modulators of neurotransmitter receptors.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol exhibit high affinity and specificity for certain kinase targets, making them valuable candidates for drug development. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of a specific kinase involved in tumor progression, with minimal off-target effects.

In addition to its role in kinase inhibition, 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol has also been investigated for its potential in modulating neurotransmitter systems. The isoquinoline moiety of the compound is structurally similar to several endogenous neurotransmitters, which allows it to interact with receptors in the central nervous system. Preliminary studies suggest that this compound may have applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis and optimization of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, which is essential for its broader application in drug discovery. For example, a recent paper in Organic Letters described a novel catalytic method for the enantioselective synthesis of the cyclopropanol moiety, which could significantly improve the yield and purity of the final product.

Despite these promising developments, challenges remain in the clinical translation of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Nevertheless, the compound's unique structural features and versatile applications make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1) represents a promising scaffold for the development of new therapeutic agents. Its potential in kinase inhibition and neurotransmitter modulation, combined with advances in synthetic methodologies, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in relevant disease models.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.